
Monononadecanoin (CAS 112340-30-4): A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monononadecanoin

Cat. No.: B13444868 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract
Monononadecanoin, with the CAS registry number 112340-30-4, is a high-purity

monoacylglycerol consisting of a glycerol molecule esterified with nonadecanoic acid. While

direct and extensive research into the specific pharmacological activities of

Monononadecanoin is limited, its structural class, long-chain monoacylglycerols, plays a

significant role in lipid metabolism and cellular signaling. Primarily, Monononadecanoin serves

as a crucial analytical standard in the field of lipidomics for the precise quantification and

identification of neutral lipids. This technical guide provides a comprehensive overview of its

physicochemical properties, its role in the broader context of lipid signaling, and detailed

experimental protocols for its application as a reference standard in chromatographic methods.

Introduction
Monononadecanoin, also known as Glyceryl monononadecanoate or Nonadecanoic acid,

monoester with 1,2,3-propanetriol, is a monoacylglycerol containing a 19-carbon saturated fatty

acid chain.[1][2] Monoacylglycerols are intermediates in the metabolism of triglycerides and

phospholipids and are involved in various physiological processes. While specific biological

functions of Monononadecanoin are not extensively documented, related long-chain

monoacylglycerols are known to be substrates for enzymes like monoacylglycerol lipase

(MGL), which are critical in endocannabinoid signaling pathways. Due to its high purity and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13444868?utm_src=pdf-interest
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366061/
https://www.researchgate.net/publication/326015224_Monoglycerides_Categories_Structures_Properties_Preparations_and_Applications_in_the_Food_Industry
https://www.benchchem.com/product/b13444868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stability, Monononadecanoin is predominantly utilized as an analytical standard for the

separation and isolation of neutral lipids from complex mixtures.[3]

Physicochemical and Analytical Properties
Monononadecanoin is a solid at room temperature and is characterized by its high purity,

typically exceeding 99%.[1][4] Its well-defined chemical structure and physical properties make

it an ideal reference material for analytical applications.

Property Value References

CAS Number 112340-30-4 [1][5]

Molecular Formula C22H44O4 [1][5]

Molecular Weight 372.58 g/mol [1][5]

Synonyms

Glyceryl monononadecanoate,

Nonadecanoic acid, monoester

with 1,2,3-propanetriol

[1][2]

Purity >99% [1][4]

Physical State Solid [4]

Storage Freezer [1]

Biological Context: Monoacylglycerol Signaling
Pathways
While specific signaling pathways involving Monononadecanoin are not elucidated, it is

important to understand the general role of monoacylglycerols in cellular signaling to

appreciate its potential, albeit unresearched, biological significance. Monoacylglycerols are key

intermediates in the breakdown of triglycerides and are substrates for monoacylglycerol lipase

(MGL). The hydrolysis of the endocannabinoid 2-arachidonoylglycerol (2-AG) by MGL is a

critical step in regulating endocannabinoid signaling, which impacts a wide range of

physiological processes.
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Generalized lipid metabolism pathway involving monoacylglycerols.

Application as an Analytical Standard
The primary application of Monononadecanoin is as a reference and internal standard in

analytical chemistry, particularly for the analysis of lipids by gas chromatography (GC) and

high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS).

[3]

Experimental Protocol: GC-MS Analysis of Fatty Acids
using Monononadecanoin as an Internal Standard
This protocol describes a general method for the quantitative analysis of fatty acids in a

biological sample using Monononadecanoin as an internal standard.

1. Sample Preparation and Lipid Extraction:

Homogenize the biological sample (e.g., plasma, tissue) in a suitable solvent system, such

as chloroform:methanol (2:1, v/v).

Add a known amount of Monononadecanoin (internal standard) to the homogenate.

Perform a liquid-liquid extraction to separate the lipid-containing organic phase.

Evaporate the organic solvent under a stream of nitrogen.
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2. Saponification and Derivatization:

Resuspend the dried lipid extract in a methanolic sodium hydroxide solution.

Heat the sample to saponify the lipids, converting fatty acid esters to free fatty acids.

Acidify the solution and extract the free fatty acids into an organic solvent (e.g., hexane).

Evaporate the solvent and derivatize the fatty acids to their more volatile methyl esters

(FAMEs) using a reagent such as boron trifluoride in methanol.

3. GC-MS Analysis:

Inject the derivatized sample onto a suitable GC column (e.g., a fused-silica capillary

column).

Employ a temperature gradient to separate the FAMEs based on their boiling points.

Detect the eluted compounds using a mass spectrometer operating in electron ionization (EI)

mode.

Identify and quantify the fatty acids by comparing their retention times and mass spectra to

known standards and the internal standard (Monononadecanoin).
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Experimental workflow for GC-MS analysis using Monononadecanoin.

Experimental Protocol: HPLC Analysis of Neutral Lipids
using Monononadecanoin as a Standard
This protocol provides a general method for the separation of neutral lipids.

1. Sample Preparation:

Extract lipids from the sample using a suitable method (e.g., Bligh-Dyer).

Add a known concentration of Monononadecanoin as an internal standard if quantitative

analysis is desired.
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Dry the lipid extract and reconstitute in the initial mobile phase.

2. HPLC Separation:

Use a normal-phase HPLC column to separate lipids based on their polarity.

Employ a gradient elution with a non-polar solvent (e.g., hexane) and a more polar solvent

(e.g., isopropanol).

Monitor the elution of lipids using a suitable detector, such as an evaporative light scattering

detector (ELSD) or a mass spectrometer.

3. Data Analysis:

Identify the lipid classes based on their retention times compared to standards, including

Monononadecanoin for the monoacylglycerol class.

Quantify the lipids by comparing their peak areas to that of the internal standard.

Conclusion
Monononadecanoin (CAS 112340-30-4) is a high-purity long-chain monoacylglycerol that

serves as an invaluable tool for researchers in the field of lipidomics. While its specific

biological activities remain largely unexplored, its utility as an analytical standard for the

accurate quantification and identification of neutral lipids is well-established. The detailed

experimental protocols provided in this guide offer a framework for its application in GC-MS

and HPLC-based lipid analysis. Further research into the biological roles of odd-chain

monoacylglycerols like Monononadecanoin may reveal novel physiological functions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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